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Compound of Interest

Compound Name: HAC-Y6

Cat. No.: B612146 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed guide on the spin coating parameters for fabricating high-

performance organic solar cells based on the PM6:Y6 photoactive blend. These notes

summarize key experimental parameters from recent literature and provide a standardized

protocol to achieve optimal device efficiency.

The blend of the polymer donor PM6 and the non-fullerene acceptor Y6 has emerged as a

leading material system for high-efficiency organic photovoltaics, with power conversion

efficiencies (PCEs) exceeding 17% in laboratory settings[1][2]. The morphology of the bulk

heterojunction (BHJ) active layer, which is critically influenced by the spin coating process, is a

key determinant of device performance. Factors such as the choice of solvent, solution

concentration, spin speed, and post-deposition annealing must be carefully controlled to

achieve the desired nanoscale phase separation for efficient charge generation and

transport[2].

Key Spin Coating Parameters and Their Impact
The optimization of spin coating parameters is crucial for controlling the thickness, uniformity,

and morphology of the PM6:Y6 active layer. The following table summarizes various

parameters reported in the literature, offering a comparative overview.
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Detailed Experimental Protocol: High-Efficiency
PM6:Y6 Solar Cells
This protocol provides a step-by-step methodology for the fabrication of inverted organic solar

cells using a PM6:Y6 blend.

Substrate Preparation
Patterned indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an

ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes

each.

The substrates are then dried with a nitrogen gun.

Immediately before use, the substrates are treated with UV-ozone or oxygen plasma for 3-5

minutes to enhance the wettability of the surface.

Hole Transport Layer (HTL) Deposition
Prepare a solution of PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene sulfonate).

Deposit the PEDOT:PSS solution onto the cleaned ITO substrate via spin coating. A typical

parameter is 4000 rpm for 40 seconds.

Anneal the substrates at 150°C for 20 minutes in an ambient atmosphere.

Active Layer Solution Preparation
Dissolve PM6 and Y6 in a 1:1.2 weight ratio in chloroform to a total concentration of 16

mg/mL.

Add 1-chloronaphthalene (CN) as a solvent additive at a concentration of 0.5% by volume.

Stir the solution at room temperature for at least 3 hours in a nitrogen-filled glovebox to

ensure complete dissolution.

Active Layer Spin Coating
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Transfer the substrates with the PEDOT:PSS layer into the glovebox.

Dynamically deposit the PM6:Y6 solution onto the substrate.

Spin coat the active layer. A common single-step process is 3000 rpm for 30-40 seconds.

Alternatively, a two-step process can be used: 500 rpm for 10 seconds, followed by 1500

rpm for 40 seconds.

Post-deposition, anneal the film at 90-110°C for 10 minutes on a hotplate inside the

glovebox. An optimal temperature of 110°C has been reported to enhance device

performance.

Electron Transport Layer (ETL) Deposition
Prepare a solution of PDINO or PDINN in methanol (e.g., 1 mg/mL).

Spin coat the ETL solution onto the active layer. A typical parameter is 3000 rpm for 30

seconds. The application of the ETL can also serve to remove residual solvent additive from

the active layer.

Electrode Deposition
Finally, deposit a metal electrode (e.g., 100 nm of Aluminum or Silver) by thermal

evaporation through a shadow mask to define the device area.

Visualizations
Experimental Workflow
The following diagram illustrates the sequential steps involved in the fabrication of a PM6:Y6

based organic solar cell.
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Caption: Workflow for PM6:Y6 organic solar cell fabrication.

Parameter Interdependencies
This diagram shows the logical relationship between key spin coating parameters and their

influence on the final device characteristics.
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Caption: Influence of spin coating parameters on device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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